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Compound of Interest

Compound Name: (+)-Menthol

Cat. No.: B100089 Get Quote

For laboratory professionals engaged in research and development, ensuring a safe

environment is paramount. This guide provides essential safety and logistical information for

handling (+)-Menthol, including detailed personal protective equipment (PPE) requirements,

operational procedures, and disposal plans to support your commitment to laboratory safety.

Personal Protective Equipment (PPE)
When handling (+)-Menthol, a comprehensive PPE strategy is crucial to minimize exposure

and ensure personal safety. The following table summarizes the recommended PPE, based on

safety data sheets.
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PPE Category Type/Specification Standard

Eye and Face Protection

Safety goggles with side

shields or safety glasses. A

face shield may be necessary

for splash hazards.[1][2][3][4]

EN 166 or ANSI Z87.1[5][6]

Hand Protection
Nitrile rubber (NBR) gloves are

recommended.[1][2][3][7]
EN 374[1][2]

Material Thickness: >0.11

mm[1][2]

Breakthrough Time: >480

minutes (permeation: level 6)

[1][3]

Body Protection

Lab coat, overalls, or other

protective clothing to prevent

skin contact.[4][5][7] An apron

may also be used.[3][7]

EN 14605 (splashes) or EN

ISO 13982 (dust)[3]

Respiratory Protection

A NIOSH or European

Standard EN 149 approved

respirator is necessary if dust

is generated.[5] A P1 or P2

particle filter is recommended.

[1][3]

29 CFR 1910.134 or EN 149[5]

Operational Plan for Handling (+)-Menthol
A systematic approach to handling (+)-Menthol, from preparation to disposal, is critical for

safety and efficiency.

1. Preparation and Engineering Controls:

Work in a well-ventilated area.[5][8] The use of a fume hood is recommended.[8]

Ensure an eyewash station and safety shower are readily accessible.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://www.carlroth.com/medias/SDB-6725-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MzZ8YXBwbGljYXRpb24vcGRmfGFHRmlMMmhoTmk4NU1UZ3dOemszTmprNE1EYzRMMU5FUWw4Mk56STFYMEZWWDBWT0xuQmtaZ3w4NWVmOTVlYmU4YzQyYzg2NmZjMGIxMTg3OTI5NjMzNTc4NzRjZmY3MDRiMDNkZjg5NjQ4ZTgxMDljMDNkNDA2
https://download.basf.com/p1/000000000030564715_SDS_GEN_TH/en_TH/L-Menthol_FCC_30564715_SDS_GEN_TH_en_4-0.pdf
https://shop.chemsupply.com.au/documents/95TTCT8P.pdf
https://www.lewisu.edu/academics/biology/pdf/menthol.pdf
https://www.osha.gov/sites/default/files/publications/osha3151.pdf
https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://www.carlroth.com/medias/SDB-6725-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MzZ8YXBwbGljYXRpb24vcGRmfGFHRmlMMmhoTmk4NU1UZ3dOemszTmprNE1EYzRMMU5FUWw4Mk56STFYMEZWWDBWT0xuQmtaZ3w4NWVmOTVlYmU4YzQyYzg2NmZjMGIxMTg3OTI5NjMzNTc4NzRjZmY3MDRiMDNkZjg5NjQ4ZTgxMDljMDNkNDA2
https://download.basf.com/p1/000000000030564715_SDS_GEN_TH/en_TH/L-Menthol_FCC_30564715_SDS_GEN_TH_en_4-0.pdf
https://datasheets.scbt.com/sc-250299.pdf
https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://www.carlroth.com/medias/SDB-6725-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MzZ8YXBwbGljYXRpb24vcGRmfGFHRmlMMmhoTmk4NU1UZ3dOemszTmprNE1EYzRMMU5FUWw4Mk56STFYMEZWWDBWT0xuQmtaZ3w4NWVmOTVlYmU4YzQyYzg2NmZjMGIxMTg3OTI5NjMzNTc4NzRjZmY3MDRiMDNkZjg5NjQ4ZTgxMDljMDNkNDA2
https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://www.carlroth.com/medias/SDB-6725-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MzZ8YXBwbGljYXRpb24vcGRmfGFHRmlMMmhoTmk4NU1UZ3dOemszTmprNE1EYzRMMU5FUWw4Mk56STFYMEZWWDBWT0xuQmtaZ3w4NWVmOTVlYmU4YzQyYzg2NmZjMGIxMTg3OTI5NjMzNTc4NzRjZmY3MDRiMDNkZjg5NjQ4ZTgxMDljMDNkNDA2
https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://download.basf.com/p1/000000000030564715_SDS_GEN_TH/en_TH/L-Menthol_FCC_30564715_SDS_GEN_TH_en_4-0.pdf
https://shop.chemsupply.com.au/documents/95TTCT8P.pdf
https://www.lewisu.edu/academics/biology/pdf/menthol.pdf
https://datasheets.scbt.com/sc-250299.pdf
https://download.basf.com/p1/000000000030564715_SDS_GEN_TH/en_TH/L-Menthol_FCC_30564715_SDS_GEN_TH_en_4-0.pdf
https://datasheets.scbt.com/sc-250299.pdf
https://download.basf.com/p1/000000000030564715_SDS_GEN_TH/en_TH/L-Menthol_FCC_30564715_SDS_GEN_TH_en_4-0.pdf
https://www.lewisu.edu/academics/biology/pdf/menthol.pdf
https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://download.basf.com/p1/000000000030564715_SDS_GEN_TH/en_TH/L-Menthol_FCC_30564715_SDS_GEN_TH_en_4-0.pdf
https://www.lewisu.edu/academics/biology/pdf/menthol.pdf
https://www.benchchem.com/product/b100089?utm_src=pdf-body
https://www.benchchem.com/product/b100089?utm_src=pdf-body
https://www.lewisu.edu/academics/biology/pdf/menthol.pdf
https://www.flinnsci.com/sds_496-menthol/sds_496/
https://www.flinnsci.com/sds_496-menthol/sds_496/
https://datasheets.scbt.com/sc-250299.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minimize dust generation and accumulation during handling.[5]

2. Donning PPE:

Before handling, put on all required PPE as specified in the table above.

Inspect gloves for any signs of degradation or puncture before use.[7]

3. Handling and Experimental Procedures:

Avoid contact with skin, eyes, and clothing.[4][5][9]

Do not breathe in dust.[2][4]

Wash hands thoroughly after handling, even if gloves were worn.[2][5]

4. Storage:

Store (+)-Menthol in a cool, dry, well-ventilated area in a tightly closed container.[2][5][8][10]

[11]

Keep it away from incompatible substances such as strong oxidizing agents.[4][5]

5. Spill and Leak Procedures:

In case of a spill, remove all ignition sources.[7]

For minor spills, sweep up the material, avoiding dust generation, and place it in a suitable,

labeled container for disposal.[5][7]

For major spills, alert others in the area and, if necessary, contact emergency responders.[7]

Ventilate the affected area.[1][2]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][5][8]

Skin Contact

Remove contaminated clothing and flush skin

with plenty of soap and water for at least 15

minutes.[5] If skin irritation occurs, get medical

advice.[8]

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[5][8]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do NOT induce

vomiting. Seek immediate medical attention.[5]

[7]

Disposal Plan
Proper disposal of (+)-Menthol and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Dispose of waste material in accordance with local, regional, and national regulations.[2][12]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[5][12]

Contaminated packaging should be handled in the same way as the substance itself.[2] Do

not empty into drains.[2]
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Workflow for Safe Handling of (+)-Menthol
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Caption: A logical workflow for the safe handling of (+)-Menthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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